1-(2-Chloroethyl)-4-(3-chlorophenyl)piperazine

• CAS No.: 63377-88-8
• Molecular Formula: C12H16Cl2N2
• Molecular Weight: 259.17 g/mol
• IUPAC Name: 1-(2-chloroethyl)-4-(3-chlorophenyl)piperazine
• InChI: InChI=1S/C12H16Cl2N2/c13-4-5-15-6-8-16(9-7-15)12-3-1-2-11(14)10-12/h1-3,10H,4-9H2
• InChI Key: TYRHCJVEIFXKFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCl)C2=CC(=CC=C2)Cl

Description

1-(2-Chloroethyl)-4-(3-chlorophenyl)piperazine is a useful research compound. Its molecular formula is C12H16Cl2N2 and its molecular weight is 259.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (3-chloro-phenyl)-piperazine hydrochloride (51.5 mmol) and powdered sodium hydroxide (103 mmol) in DMSO (75 mL) was treated with 2-bromo-1-chloroethane (77.2 mmol) and stirred at ambient temperature for 4 h. The reaction was poured into ice cold water (200 mL) and stirred for 0.5 h. A solid mass formed and was separated by decanting the water. The aqueous layer was extracted with dichloromethane (100 mL). The solid mass was dissolved with dichloromethane (100 mL) and the combined organics were dried with sodium sulfate, filtered and the solvent removed under vacuum. Flash chromatography (chloroform:acetone 50:1 to 20:1) yielded an oil (7.95 g) as the titled compound.